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Compound of Interest

Compound Name: Lead styphnate

Cat. No.: B1674686

An In-depth Technical Guide to the Hydrates of Lead Styphnate
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the different known hydrates of lead
styphnate (lead 2,4,6-trinitroresorcinate), a primary explosive used in detonator and primer
mixtures. The document details the synthesis, structure, and properties of its various forms,
presenting quantitative data in structured tables and outlining key experimental protocols.

Introduction to Lead Styphnate and its Hydrates

Lead styphnate (CsHNsOsPDb) is the lead salt of styphnic acid. It is known to exist in several
forms, including different polymorphs, hydrates, and basic salts.[1][2] The most common form
is the normal lead styphnate monohydrate.[1][3] Other documented forms include anhydrous
lead styphnate, as well as various basic salts like monobasic, tribasic dihydrate, and
pentabasic lead styphnate.[1][2][4] The degree of hydration and the crystalline structure
significantly influence the compound's sensitivity and explosive properties.

The color of lead styphnate samples can vary widely, from yellow and gold to orange, reddish-
brown, and brown.[1][2][4] It is only slightly soluble in water and methanol.[1][4]

Physicochemical and Explosive Properties
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The properties of lead styphnate hydrates and its anhydrous form are summarized below. The

monohydrate is the most common form, while the anhydrous form is noted for its increased

sensitivity.

Table 1: General Properties of Lead Styphnate Forms

Property Value Form/Condition
Chemical Formula CeHN3OsPb All forms

Molar Mass 450.288 g/mol Anhydrous
Appearance Yellow to brown crystalline All forms

solid

Crystal System

Monoclinic (a and

polymorphs)

Normal Lead Styphnate

A specific form of basic lead

Orthorhombic

styphnate
Density 3.06 to 3.1 g/cm3 Monohydrate
2.9 g/cm3 Anhydrous
3.878 g/cm?3 Basic Lead Styphnate
Detonation Velocity 5,200 m/s (5.2 km/s) General
Explosion Temperature 265-280 °C (after 5 seconds) General
Heat of Formation -835 kJ/mol General

Sources:[1][2][5][6][7][8]

Table 2: Thermal Decomposition Data
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Form Property Value Conditions
Normal Lead Heat of Reaction Non-isothermal, inert
N 1960 + 70 J/g
Styphnate (Decomposition) atmosphere
Activation Energy Non-isothermal, inert
- 184 + 11 kJ/mol
(Decomposition) atmosphere

Heating rate of 5
T of | (DSC Method) 518 K-542 K

K/min—t

Heat of Reaction Around 415 K, heating

) 87 +8J/g ]
(Dehydration) rate of 5 K/min—t

) Heat of Reaction Non-isothermal, inert
Basic Lead Styphnate - 1170+ 45 J/g
(Decomposition) atmosphere
Activation Energy Non-isothermal, inert
N 203 + 12 kJ/mol

(Decomposition) atmosphere

Heating rate of 5

T of | (DSC Method) 505 K -525 K _
K/min—1

Source:[9]

Synthesis and Experimental Protocols

The synthesis of lead styphnate typically involves a precipitation reaction between a soluble
lead salt and styphnic acid or a styphnate salt.[3] The control of reaction parameters such as
temperature, pH, and reagent addition rate is crucial for obtaining the desired crystalline form
and particle size.[3]

Synthesis of Normal Lead Styphnate Monohydrate (a-
polymorph)
This protocol is based on the widely used method involving magnesium styphnate as an

intermediate, which allows for better control over the final product's properties.[3][10]

Experimental Protocol:
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e Preparation of Magnesium Styphnate Solution:

o React styphnic acid with magnesium carbonate or magnesium oxide in an aqueous
medium.[3][10] For example, add 11.3 kg of magnesium carbonate in small quantities to a
stirred solution of 27.5 kg of styphnic acid in 70 liters of distilled water, warmed to 45°C.
[11]

o Increase the temperature to 55-60°C and continue stirring until the dissolution is complete.
[11]

o Cool the solution, adjust the volume (e.g., to 110 liters), and filter. The pH should be above
7.2.[11]

o Precipitation of Lead Styphnate:

o Acidify the magnesium styphnate solution with nitric acid to a specific concentration of free
styphnic acid.[3] A pH of 2.5-3.0 is often targeted to prevent the formation of basic lead
styphnates.[3]

o Heat the acidified solution to a temperature above 60°C (e.g., 80°C) with stirring.[3][12]
Temperatures above 60°C favor the formation of the crystalline a-polymorph.[3]

o Slowly add a solution of a soluble lead salt, typically lead nitrate, to the heated magnesium
styphnate solution.[3][12] The slow addition helps in forming larger, more uniform crystals.

[3]

o Continue stirring for a period (e.g., 10 minutes) after the addition is complete, then allow
the mixture to cool.[12]

o The resulting precipitate of normal lead styphnate monohydrate is then filtered, washed
with water, and dried.[10]

Synthesis of Anhydrous Lead Styphnate

The preparation of anhydrous lead styphnate often requires non-aqueous or mixed solvent
systems to prevent the formation of the monohydrate.[3]

Experimental Protocol:
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» Preparation of Reactant Solutions:

o Prepare a solution of a lead salt (lead acetate or lead nitrate) in glycerin. For instance,
dissolve 16 grams of lead acetate in 30 cc of glycerin.[13]

o Separately, prepare a solution of styphnic acid in a solvent that is miscible with both
glycerin and water, such as acetone or methanol. For example, dissolve 10 grams of
styphnic acid in 50 cc of acetone.[13]

o Add a dehydrating agent, such as acetic anhydride (e.g., 2 cc), to the styphnic acid
solution.[13]

e Reaction and Precipitation:

Intermix the glycerin solution of the lead salt with the styphnic acid solution.[13]

o

[¢]

Ensure the pH of the reaction mixture is maintained below 4.5.[13]

[¢]

Gradually add water to the reaction mixture. This will cause the anhydrous lead styphnate

to precipitate.[13]

[e]

The precipitate is then collected by filtration, washed, and dried.

Visualizations
Synthesis Pathways for Lead Styphnate

The following diagram illustrates the common chemical pathways for the synthesis of normal
lead styphnate.
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Synthesis Pathways of Lead Styphnate
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Caption: General synthesis route for normal lead styphnate via a magnesium styphnate

intermediate.

Logical Relationship of Hydrate Stability

The following diagram illustrates the relationship between the hydrated and anhydrous forms of

lead styphnate and the effect on sensitivity.
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Relationship between Hydration and Sensitivity
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Caption: Conversion between monohydrate and anhydrous forms of lead styphnate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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